6-[(2-Methylphenoxy)methyl]-3-(2-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C16H13N5OS
• Molecular Weight: 323.4 g/mol
• IUPAC Name: 6-[(2-methylphenoxy)methyl]-3-pyridin-2-yl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C16H13N5OS/c1-11-6-2-3-8-13(11)22-10-14-20-21-15(18-19-16(21)23-14)12-7-4-5-9-17-12/h2-9H,10H2,1H3
• InChI Key: HXHCFRQRXYXGSP-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1OCC2=NN3C(=NN=C3S2)C4=CC=CC=N4

Description

6-[(2-Methylphenoxy)methyl]-3-(2-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of triazolothiadiazole derivatives and has been synthesized using various methods.

Mechanism of Action

The exact mechanism of action of 6-[(2-Methylphenoxy)methyl]-3-(2-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it has been proposed that this compound exerts its anticancer activity by inducing apoptosis (programmed cell death) in cancer cells. It has also been suggested that this compound inhibits the growth and proliferation of cancer cells by disrupting the cell cycle and inducing cell cycle arrest.
Biochemical and Physiological Effects:
6-[(2-Methylphenoxy)methyl]-3-(2-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to have significant biochemical and physiological effects. It has been reported to induce oxidative stress in cancer cells, leading to the activation of various signaling pathways that ultimately result in apoptosis. This compound has also been shown to inhibit the activity of various enzymes, including topoisomerase II and tyrosine kinase.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 6-[(2-Methylphenoxy)methyl]-3-(2-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its potent anticancer activity. This compound has been shown to be effective against various cancer cell lines, making it a promising candidate for further development as an anticancer agent. However, one of the limitations of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine the optimal dosage and administration route to minimize toxicity while maximizing therapeutic efficacy.

Future Directions

There are several future directions for the study of 6-[(2-Methylphenoxy)methyl]-3-(2-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One of the possible directions is to investigate its potential use in combination therapy with other anticancer agents. Another direction is to study its potential use in the treatment of other diseases, such as inflammatory disorders and viral infections. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and to optimize its pharmacological properties for clinical use.
In conclusion, 6-[(2-Methylphenoxy)methyl]-3-(2-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a promising compound with potential therapeutic applications. Its potent anticancer activity and other biochemical and physiological effects make it a promising candidate for further development as a therapeutic agent. However, further studies are needed to fully understand its mechanism of action and to optimize its pharmacological properties for clinical use.

Synthesis Methods

6-[(2-Methylphenoxy)methyl]-3-(2-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole can be synthesized using various methods. One of the commonly used methods involves the reaction of 2-(pyridin-2-yl)hydrazinecarbothioamide with 2-bromo-5-(2-methylphenoxy)benzaldehyde in the presence of triethylamine and acetonitrile. The reaction mixture is then refluxed for several hours, and the resulting product is purified using column chromatography.

Scientific Research Applications

6-[(2-Methylphenoxy)methyl]-3-(2-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential therapeutic applications. It has been reported to exhibit significant anticancer activity against various cancer cell lines, including breast, lung, and colon cancer. It has also been shown to have antifungal and antimicrobial properties. In addition, this compound has been investigated for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.